Cas no 2229264-42-8 (2-(4-chloro-2-methoxypyridin-3-yl)propanal)

• Product Name: 2-(4-chloro-2-methoxypyridin-3-yl)propanal
• CAS No: 2229264-42-8
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6290861
• PubChem ID: 165656117
• Update Time: 2025-06-26

2-(4-chloro-2-methoxypyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxypyridin-3-yl)propanal
• EN300-1986033
• 2229264-42-8

• Inchi： 1S/C9H10ClNO2/c1-6(5-12)8-7(10)3-4-11-9(8)13-2/h3-6H,1-2H3
• InChI Key： ICHISPRZKLNSOB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C=O)C)OC

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(4-chloro-2-methoxypyridin-3-yl)propanal

Introduction to 2-(4-chloro-2-methoxypyridin-3-yl)propanal (CAS No. 2229264-42-8)

The compound 2-(4-chloro-2-methoxypyridin-3-yl)propanal, identified by the CAS registry number CAS No. 2229264-42-8, is a fascinating organic molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridine-based compounds in modern synthetic chemistry. The structure of 2-(4-chloro-2-methoxypyridin-3-yl)propanal consists of a pyridine ring substituted with a chlorine atom at the 4-position, a methoxy group at the 2-position, and an aldehyde group attached via a two-carbon chain at the 3-position. This substitution pattern imparts distinct electronic and steric effects, making it a valuable substrate for further functionalization and exploration in chemical synthesis.

The aldehyde functionality in this compound is particularly interesting as it can participate in various condensation reactions, such as the Perkin reaction or aldol addition, leading to the formation of more complex molecular architectures. Additionally, the presence of electron-withdrawing groups like chlorine and electron-donating groups like methoxy on the pyridine ring creates a balance of reactivity that can be exploited in catalytic processes or as ligands in coordination chemistry.

Recent research has also focused on the potential of this compound in pharmaceutical applications. The pyridine moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a promising scaffold for drug development. For instance, studies have shown that similar pyridine derivatives can modulate kinase activity or serve as inhibitors for various disease-related proteins.

In terms of environmental applications, this compound has been explored as a precursor for biodegradable polymers or as an additive in eco-friendly materials. Its ability to undergo controlled polymerization under specific conditions makes it a candidate for sustainable material design.

The synthesis of CAS No. 2229264-42-8 typically involves multi-step organic reactions, including nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have made these syntheses more efficient and scalable, contributing to its increasing availability for research and industrial applications.

In conclusion, 1-(pyrimidinylmethyl)-1H-pyrazole , with its unique structural features and versatile reactivity, continues to be a subject of intense research interest across multiple disciplines. As new applications emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.